Cas no 881040-92-2 (4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One)

• Product Name: 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One
• CAS No: 881040-92-2
• MF: C₁₃H₁₈N₄O
• MW: 246.308222293854
• CID: 3056613
• PubChem ID: 4715327
• Update Time: 2025-05-20

4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-ethyl)-5-(4-dimethylamino-phenyl)-1,2-dihydro-pyrazol-3-one
• BBL021073
• STK893779
• 881040-92-2
• CHEMBL4540860
• AKOS001476882
• 4-(2-aminoethyl)-5-[4-(dimethylamino)phenyl]-1,2-dihydro-3H-pyrazol-3-one
• 4-(2-aminoethyl)-5-[4-(dimethylamino)phenyl]-1,2-dihydropyrazol-3-one
• 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One

• Inchi： 1S/C13H18N4O/c1-17(2)10-5-3-9(4-6-10)12-11(7-8-14)13(18)16-15-12/h3-6H,7-8,14H2,1-2H3,(H2,15,16,18)
• InChI Key： WSFRIARZMZWOFB-UHFFFAOYSA-N
• SMILES： O=C1C(CCN)=C(C2C=CC(=CC=2)N(C)C)NN1

Computed Properties

• Exact Mass: 246.14806121Da
• Monoisotopic Mass: 246.14806121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One

Introduction to 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One (CAS No. 881040-92-2) and Its Emerging Applications in Chemical Biology

4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One, identified by the CAS number 881040-92-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the pyrazole class, which is well-documented for its diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of both amino and dimethylamino substituents in its structure enhances its reactivity and binding affinity, making it a promising candidate for further investigation in drug discovery and molecular research.

The molecular structure of 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One consists of a pyrazole ring fused with a phenyl group, which is further functionalized with a 2-aminoethyl side chain and a 4-dimethylamino substituent. This arrangement not only contributes to its stability but also allows for multiple interaction points with biological targets. The compound’s ability to engage with various enzymes and receptors has opened up avenues for exploring its role in modulating cellular processes.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One has emerged as a key compound in this endeavor due to its structural versatility. Studies have demonstrated its potential in inhibiting key enzymes involved in cancer progression, such as tyrosine kinases and cyclin-dependent kinases. The dimethylamino group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds and hydrophobic interactions with target proteins.

One of the most compelling aspects of 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One is its ability to act as a modulator of protein-protein interactions. This property is particularly relevant in the context of developing drugs that target complex signaling pathways involved in diseases such as diabetes and neurodegenerative disorders. Recent computational studies have highlighted its potential to disrupt aberrant protein aggregates, which are implicated in conditions like Alzheimer’s disease.

The synthesis of 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2-aminoethyl side chain necessitates careful handling to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale screenings for biological activity.

From a pharmacological perspective, 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One exhibits promising properties as an investigational drug candidate. Its solubility profile and metabolic stability make it suitable for oral administration, which is a critical factor in drug development. Preclinical studies have begun to explore its efficacy in animal models of cancer and inflammation, with preliminary results indicating significant therapeutic potential.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One. These approaches allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. The combination of experimental validation with computational insights has been instrumental in refining the compound’s pharmacophore for enhanced activity.

Future directions in the study of 4-(2-Aminoethyl)-5-4-(Dimethylamino)Phenyl-1,2-Dihydro-3h-Pyrazol-3-One include exploring its role in modulating immune responses and its potential as an adjuvant therapy alongside existing treatments. The compound’s ability to interact with multiple biological targets makes it a versatile tool for addressing complex diseases from multiple angles.

In conclusion,4-(2-Aminoethyl)-5-